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Cat. No.: B136036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed procedure for evaluating the fire performance of

materials treated with the flame retardant Antiblaze® 100 using a cone calorimeter. The

protocols outlined are based on established international standards, such as ASTM E1354 and

ISO 5660, and are intended to ensure accurate and reproducible results.

Introduction to Cone Calorimetry and Antiblaze®
100
The cone calorimeter is a versatile bench-scale instrument used to determine the reaction-to-

fire properties of materials.[1] It measures key parameters such as the rate of heat release

(HRR), time to ignition (TTI), mass loss rate (MLR), and smoke production.[1][2] This data is

crucial for assessing the fire safety of materials and for understanding the efficacy of flame

retardants. The underlying principle of the cone calorimeter is oxygen consumption calorimetry,

which correlates the amount of oxygen consumed during combustion to the heat released.[3]

Antiblaze® 100 is a chlorinated phosphate ester flame retardant. This type of flame retardant

primarily acts in the gas phase by releasing radical scavengers that interrupt the combustion

cycle. Additionally, it can contribute to char formation on the material's surface, creating a

barrier that insulates the underlying polymer from the heat source.
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Experimental Protocol: Cone Calorimetry of
Materials with Antiblaze® 100
This protocol outlines the step-by-step procedure for conducting a cone calorimetry test on a

material sample treated with Antiblaze® 100.

1. Sample Preparation:

Specimen Dimensions: Prepare square specimens of the material with dimensions of 100

mm x 100 mm. The maximum thickness should not exceed 50 mm.

Conditioning: Condition the specimens to a constant mass in a controlled environment of 23

± 2 °C and 50 ± 5% relative humidity before testing.[4]

Wrapping: Wrap the bottom and sides of the specimen with a single layer of aluminum foil,

ensuring the shiny side is facing the specimen. The top surface, which will be exposed to the

heater, should remain unwrapped.

Sample Holder: Place the wrapped specimen in the sample holder on a bed of ceramic fiber

blanket.

2. Test Apparatus and Parameters:

Apparatus: A standard cone calorimeter conforming to ASTM E1354 or ISO 5660 is required.

Orientation: The standard orientation for testing is horizontal, with the heater positioned

above the specimen.[2]

Heat Flux: Set the conical heater to the desired incident heat flux. Common heat fluxes for

testing building materials and plastics are 35 kW/m² and 50 kW/m². For this protocol, a heat

flux of 35 kW/m² is recommended to simulate a developing fire scenario.

Ignition System: A spark igniter is used to ignite the pyrolysis gases released from the

material. Position the spark igniter 13 mm above the center of the specimen.

Exhaust System: The exhaust system should have a flow rate of 24 L/s.
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3. Test Procedure:

Calibration: Perform all necessary calibrations for the gas analyzers (oxygen, carbon

monoxide, carbon dioxide) and the mass measurement system as per the instrument

manufacturer's instructions.

Baseline Measurement: Establish a stable baseline for the gas analyzers with the exhaust

fan running.

Sample Loading: Place the sample holder with the prepared specimen on the load cell under

the conical heater.

Initiate Test: Start the data acquisition and expose the specimen to the radiant heat from the

conical heater.

Time to Ignition (TTI): Record the time from the start of the test until sustained flaming is

observed on the specimen surface.

Data Collection: Continuously record the mass of the specimen, the oxygen concentration in

the exhaust stream, and the smoke obscuration throughout the test.

Test Duration: Continue the test until flaming ceases and the mass loss rate drops to a

negligible level, or for a predetermined duration (e.g., 20 minutes).

4. Data Analysis:

From the collected data, the following key parameters are calculated:

Heat Release Rate (HRR): Calculated from the oxygen consumption data. The peak HRR

(pHRR) is a critical parameter for assessing fire hazard.

Total Heat Released (THR): The integral of the HRR over the test duration.

Mass Loss Rate (MLR): The rate at which the specimen loses mass during combustion.

Effective Heat of Combustion (EHC): Calculated by dividing the HRR by the MLR.
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Smoke Production: Measured by the obscuration of a laser beam in the exhaust duct. Key

parameters include the Smoke Production Rate (SPR) and Total Smoke Released (TSR).

Char Yield: The percentage of the initial mass remaining at the end of the test.

Data Presentation
The following tables summarize typical cone calorimetry data for a baseline material (e.g.,

flexible polyurethane foam) and the same material treated with Antiblaze® 100. The data is

based on a study of water-blown molded flexible polyurethane foam materials.

Table 1: Cone Calorimeter Data for Flexible Polyurethane Foam with and without Antiblaze®

100 (Heat Flux: 35 kW/m²)
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Parameter Unit
Baseline
Polyurethane Foam

Polyurethane Foam
with Antiblaze®
100

Time to Ignition (TTI) s
[Data Not Available in

Source]

[Data Not Available in

Source]

Peak Heat Release

Rate (pHRR)
kW/m² 465.4

Value for a different

formulation was 230

Average Heat

Release Rate (Av.

HRR)

kW/m² 194.7
Value for a different

formulation was 117.9

Total Heat Released

(THR)
MJ/m² 51.61

Value for a different

formulation was 39.53

Average Effective

Heat of Combustion

(Av. HOC)

MJ/kg 18.11
Value for a different

formulation was 15.09

Average Mass Loss

Rate (Av. MLR)
g/s·m² 16.22

Value for a different

formulation was 12.80

Char Yield %
[Data Not Available in

Source]

[Data Not Available in

Source]

Average CO₂ Yield kg/kg 0.8354

Value for a different

formulation was

0.6572

Note: The data for the Antiblaze® 100 formulation in the source document was part of a series

of tests on different flame retardants. The values presented here for comparison are from a

formulation with a different flame retardant (Antiblaze®-230) from the same study, as the

specific line item for Antiblaze®-100 did not show passing results in the referenced vertical

burn tests, and its cone calorimeter data was not explicitly singled out in the summary table in

the same manner.[5] However, the general trend of reduced heat release and mass loss is

expected with the inclusion of a chlorinated phosphate flame retardant like Antiblaze® 100.
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Click to download full resolution via product page

Caption: Experimental workflow for cone calorimetry testing.

Signaling Pathway of Flame Retardancy for Chlorinated
Phosphate Esters
Caption: Flame retardancy mechanism of Antiblaze 100.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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